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Compound of Interest

Compound Name: Fenson

Cat. No.: B166868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Fenson, with CAS number 80-38-6, is a non-systemic acaricide belonging to the

benzenesulfonate ester chemical class.[1] Developed by Dow Chemical Co. in 1949, it was

primarily used to control mite eggs and young mites on crops such as cotton and fruit trees.[1]

[2] It exhibits significant residual ovicidal activity with slight insecticidal properties.[1] While

effective, Fenson has been noted for potential phytotoxicity in certain apple and pear varieties

and is now considered an obsolete insecticide.[1][3] This guide provides a consolidated

technical overview of its chemical properties, toxicological profile, and relevant experimental

methodologies.

Section 1: Chemical and Physical Properties
Fenson is a colorless crystalline solid.[4] It is characterized by its insolubility in water, slight

solubility in alcohol, and good solubility in various organic solvents such as acetone,

dichloroethane, and aromatic solvents.[1][2] The compound is susceptible to hydrolysis in the

presence of strong alkali.[1][2]
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Property Value Citations

CAS Number 80-38-6 [4][5]

Molecular Formula C₁₂H₉ClO₃S [5][6]

Molecular Weight 268.72 g/mol [5][7]

IUPAC Name
(4-chlorophenyl)

benzenesulfonate
[6][8]

Synonyms

4-Chlorophenyl

benzenesulfonate, PCPBS,

Fensone, Aracid

[6][9]

Appearance Colorless crystals / White solid [1][2][4]

Melting Point 59 - 62 °C [2][5][7][10]

Boiling Point
Decomposes; 407.0±37.0 °C

(Predicted)
[2][5]

Density 1.33 g/cm³ [2][10]

Flash Point > 100 °C (> 212 °F) [5][7]

Solubility
Insoluble in water; Soluble in

acetone, aromatic solvents
[1][2][4]

Section 2: Toxicology and Hazard Profile
Fenson is classified as harmful if swallowed and causes serious eye irritation.[7][11] Chronic

exposure to high doses in animal studies has been shown to cause liver damage.[6] It is

recognized as being toxic to aquatic organisms, with long-lasting effects in the aquatic

environment.[2][7][11]

Acute Toxicity Data
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Endpoint Species Value Citations

Oral LD50 Rat 1350 mg/kg [2]

Aquatic TLm Carp 1.1 mg/L [1][2]

Aquatic LC50 (96 hr) Rainbow Trout 6.6 mg/L [6]

Aquatic LC50 (96 hr) Bluegill 5.1 mg/L [6]

GHS Hazard Information
Code Statement Citations

H302 Harmful if swallowed [6][7]

H319 Causes serious eye irritation [6][7]

H411
Toxic to aquatic life with long

lasting effects
[6][7]

Section 3: Mechanism of Action
The primary mechanism of action for Fenson is reported to be the inhibition of oxidative

phosphorylation. This disruption of cellular energy production leads to a toxic effect on mites

and their eggs. Another potential, though less cited, mechanism involves the binding to

gamma-aminobutyric acid (GABA) receptors, which would inhibit their normal function and lead

to increased neuronal excitation.[12]

Fenson Inhibition of
Oxidative Phosphorylation ATP Depletion Mite & Egg Death

Click to download full resolution via product page

Caption: Proposed primary mechanism of action for Fenson.

Section 4: Manufacturing and Formulation
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The synthesis of Fenson is achieved through the chemical interaction of p-chlorophenol with

benzenesulfonyl chloride.[6][13] This reaction is typically conducted under alkaline conditions.

[1] Fenson has been made available in several formulations, including wettable powders,

emulsifiable concentrates, and aerosols for greenhouse use.[1][6]
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Reactants

p-Chlorophenol

Reaction
(Alkaline Conditions)

Benzenesulfonyl
Chloride

Fenson
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d-SPE Cleanup

Weigh 10g Homogenized Sample

Add 10mL Acetonitrile

Add QuEChERS Extraction Salts

Shake Vigorously (1 min)

Centrifuge (5 min)

Transfer Supernatant to d-SPE Tube

Shake (1 min)

Centrifuge (5 min)

Transfer Clean Extract to GC Vial

GC-MS Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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